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Compound of Interest

Compound Name: BMS-986318

Cat. No.: B15144742 Get Quote

Disclaimer: As an investigational compound, a specific Safety Data Sheet (SDS) for BMS-
986318 is not publicly available. The following procedures are based on general best practices

for the disposal of halogenated and trifluoromethyl-containing organic compounds.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department and adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of the

non-bile acid FXR agonist, BMS-986318, in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and environmental protection.

Essential Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to handle BMS-986318 with

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat. All handling of the compound, especially when generating waste, should

be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

All materials contaminated with BMS-986318, including unused compound, reaction

byproducts, contaminated solvents, and disposable labware (e.g., pipette tips, vials), must

be treated as hazardous waste.
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Due to its chemical structure, which includes chlorine and a trifluoromethyl group, BMS-
986318 waste must be segregated as halogenated organic waste.[1][2][3]

Crucially, do not mix halogenated waste with non-halogenated waste streams.[1][4] Mixing

can lead to dangerous reactions and complicates the disposal process.

Waste Collection and Labeling:

Collect all BMS-986318 waste in a designated, compatible, and clearly labeled hazardous

waste container. The container must have a secure, tight-fitting lid.

The label should clearly state "Hazardous Waste" and "Halogenated Organic Waste," and

list the chemical constituents, including "BMS-986318."

Storage of Waste:

Store the waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

Arranging for Professional Disposal:

Once the waste container is full or has reached the maximum allowable accumulation time

as per institutional policy, arrange for pickup by your institution's EHS department or a

licensed hazardous waste disposal contractor.

Under no circumstances should BMS-986318 or its contaminated materials be disposed of

down the sink or in regular trash.[5]

Data Presentation: Waste Segregation Summary
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Waste Type Description
Examples of
Incompatible
Wastes

Recommended
Container

Halogenated Organic

Waste

Organic solvents and

compounds containing

fluorine, chlorine,

bromine, or iodine.

Non-halogenated

solvents, strong acids,

strong bases,

oxidizers.

Clearly labeled,

chemically resistant,

sealed container.

Non-Halogenated

Organic Waste

Organic solvents and

compounds without

halogens.

Halogenated solvents,

strong acids, strong

bases, oxidizers.

Clearly labeled,

chemically resistant,

sealed container.

Aqueous Waste
Water-based

solutions.
Organic solvents.

Clearly labeled,

chemically resistant,

sealed container.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of BMS-
986318 waste.
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Waste Generation
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non-hazardous waste

(per lab policy)

  No
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Halogenated Organic Waste
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Store in a designated
secure area

Arrange for professional
disposal via EHS

Click to download full resolution via product page

Caption: Logical workflow for the disposal of BMS-986318 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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